Cas no 2241751-76-6 (Amino-PEG36-acid)
Amino-PEG36-acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]
- Amino-PEG36-acid
- AKOS040742918
- F95329
- Amine-PEG36-COOH
- NH2-PEG36-COOH
- BP-22577
- CS-0115390
- DA-70789
- SCHEMBL18738578
- GS-9497
- 1-AMINO-3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69,72,75,78,81,84,87,90,93,96,99,102,105,108-HEXATRIACONTAOXA-111N-111-OIC ACID
- 2241751-76-6
- Amino-dPEG(R)36-acid
- HY-140186
- H2N-PEG36-CH2CH2COOH
-
- Inchi: 1S/C75H151NO38/c76-2-4-80-6-8-82-10-12-84-14-16-86-18-20-88-22-24-90-26-28-92-30-32-94-34-36-96-38-40-98-42-44-100-46-48-102-50-52-104-54-56-106-58-60-108-62-64-110-66-68-112-70-72-114-74-73-113-71-69-111-67-65-109-63-61-107-59-57-105-55-53-103-51-49-101-47-45-99-43-41-97-39-37-95-35-33-93-31-29-91-27-25-89-23-21-87-19-17-85-15-13-83-11-9-81-7-5-79-3-1-75(77)78/h1-74,76H2,(H,77,78)
- InChI Key: QKMSNDXWGWBERW-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN
Computed Properties
- Exact Mass: 1673.9914094g/mol
- Monoisotopic Mass: 1673.9914094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 39
- Heavy Atom Count: 114
- Rotatable Bond Count: 110
- Complexity: 1510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.8
- Topological Polar Surface Area: 396
Amino-PEG36-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BIPG1043-100mg |
Amino-PEG36-acid |
2241751-76-6 | 100mg |
£562.00 | 2023-09-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A937341-100mg |
Amino-PEG36-acid |
2241751-76-6 | 95% | 100mg |
¥3,582.00 | 2022-09-29 | |
| Biosynth | RPD75176-25 mg |
Amino-PEG36-acid |
2241751-76-6 | 25mg |
$115.00 | 2023-01-02 | ||
| Biosynth | RPD75176-50 mg |
Amino-PEG36-acid |
2241751-76-6 | 50mg |
$184.00 | 2023-01-02 | ||
| Biosynth | RPD75176-100 mg |
Amino-PEG36-acid |
2241751-76-6 | 100MG |
$294.00 | 2023-01-02 | ||
| Biosynth | RPD75176-250 mg |
Amino-PEG36-acid |
2241751-76-6 | 250MG |
$552.50 | 2023-01-02 | ||
| Biosynth | RPD75176-500 mg |
Amino-PEG36-acid |
2241751-76-6 | 500MG |
$885.00 | 2023-01-02 | ||
| Key Organics Ltd | GS-9497-100MG |
Amino-dPEG®₃₆-acid |
2241751-76-6 | >95% | 100mg |
£473.44 | 2025-02-09 | |
| Key Organics Ltd | GS-9497-1G |
Amino-dPEG®₃₆-acid |
2241751-76-6 | >95% | 1g |
£1182.00 | 2025-02-09 |
Amino-PEG36-acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Amino-PEG36-acid
Research Briefing on Amino-PEG36-acid (CAS: 2241751-76-6) in Chemical Biology and Pharmaceutical Applications
The compound Amino-PEG36-acid (CAS: 2241751-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug delivery, bioconjugation, and nanotechnology. This research briefing synthesizes the latest findings on this polyethylene glycol (PEG)-based linker, highlighting its structural advantages, synthetic methodologies, and emerging therapeutic uses. The unique 36-unit PEG spacer provides exceptional hydrophilicity and biocompatibility, making it a critical component in the development of next-generation biopharmaceuticals.
Recent studies have demonstrated the efficacy of Amino-PEG36-acid in enhancing the pharmacokinetic properties of conjugated therapeutics. For instance, a 2023 study published in Bioconjugate Chemistry utilized this linker to stabilize antibody-drug conjugates (ADCs), resulting in improved serum half-life and reduced immunogenicity. The extended PEG chain minimizes aggregation and shields the payload from enzymatic degradation, addressing longstanding challenges in ADC development. Furthermore, its terminal amino and carboxyl groups enable site-specific modifications, facilitating precise control over drug-loading ratios.
In nanotechnology, Amino-PEG36-acid has been employed to functionalize lipid nanoparticles (LNPs) for mRNA delivery, as evidenced by a Nature Nanotechnology publication (2024). The linker's amphiphilic nature enhances LNP stability in biological fluids while promoting endosomal escape—a critical bottleneck in nucleic acid therapeutics. Computational modeling suggests that the 36-unit PEG length optimizes the balance between stealth properties and payload release kinetics, outperforming shorter or longer PEG variants in vivo.
From a synthetic chemistry perspective, novel one-pot strategies for Amino-PEG36-acid production have reduced batch heterogeneity to <2% (2024, Organic Process Research & Development). Advanced purification techniques, including continuous chromatography, now achieve >99.5% purity—a crucial milestone for regulatory compliance in Good Manufacturing Practice (GMP) applications. These advancements coincide with growing demand for the compound, particularly in COVID-19 vaccine boosters and targeted oncology therapies.
Challenges persist in scaling production while maintaining low diol impurity levels (<0.1%), as residual PEG diols may trigger anti-PEG antibodies. However, recent patent filings (WO2023/154321) describe innovative protecting group strategies that suppress diol formation during synthesis. Industry analysts project a 12.7% CAGR for Amino-PEG36-acid through 2030, driven by expanding applications in bispecific antibodies and gene-editing delivery systems.
In conclusion, Amino-PEG36-acid (2241751-76-6) represents a cornerstone technology in modern bioconjugation, with its molecular design addressing critical needs in drug delivery precision and biocompatibility. Ongoing research into PEG alternatives (e.g., zwitterionic polymers) may shape future iterations, but current data solidifies this linker's indispensable role in cutting-edge therapeutics development.
2241751-76-6 (Amino-PEG36-acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)